Cas no 911788-33-5 (1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 911788-33-5
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD05864498
• CID: 796822
• PubChem ID: 23005782
• Update Time: 2025-05-27

1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-pyrazol-4-yl)ethanamine
• 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine
• 1-(1-methylpyrazol-4-yl)ethanamine
• 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine
• AKOS016050176
• 1-(1-Methyl-1H-pyrazol-4-yl)-ethylamine, AldrichCPR
• DTXSID50629684
• EN300-84624
• 1-(1-Methyl-4-pyrazolyl)ethylamine
• F2169-0337
• SY008992
• 1-(1-Methyl-1H-pyrazol-4-yl) ethylamine
• J-502865
• MFCD05864498
• KIPVVJYELYMMQA-UHFFFAOYSA-N
• AKOS003673612
• P10329
• FT-0687722
• CS-W004164
• 1-(1-Methyl-1H-pyrazol-4-yl)-ethylamine
• AMY9188
• [1-(1-methyl-1H-pyrazol-4-yl)ethyl]amine
• 911788-33-5
• SCHEMBL2303823
• PB20139
• Z362769036
• AS-50476
• DB-022554
• STK353403

• MDL： MFCD05864498
• Inchi： 1S/C6H11N3/c1-5(7)6-3-8-9(2)4-6/h3-5H,7H2,1-2H3
• InChI Key： KIPVVJYELYMMQA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C(C)N

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 218.2±15.0 °C at 760 mmHg
• Flash Point: 85.8±20.4 °C
• Refractive Index: 1.566
• PSA: 43.84000
• LogP: 1.14010
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine

Comprehensive Overview of 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 911788-33-5)

1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine (CAS No. 911788-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and amine functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure enables interactions with various biological targets, making it a valuable asset in drug discovery and material science applications.

The growing interest in 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine is closely tied to advancements in heterocyclic chemistry and the demand for novel small-molecule therapeutics. Researchers frequently explore its potential in modulating enzyme activity or receptor binding, particularly in neurological and metabolic disorders. Its CAS No. 911788-33-5 is often searched alongside terms like "pyrazole derivatives in medicine" or "amine-functionalized heterocycles," reflecting its relevance in cutting-edge studies.

From a synthetic perspective, 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine offers excellent reactivity for N-alkylation and cross-coupling reactions. This adaptability aligns with trends in green chemistry, where efficient molecular design reduces waste. Laboratories optimizing catalytic processes or multi-step syntheses frequently document its utility, contributing to its prominence in patent literature and academic journals.

The compound’s physicochemical properties—such as moderate water solubility and stability under physiological conditions—make it suitable for formulation development. These traits address common search queries like "improving drug bioavailability" or "amine-containing scaffold stability." Such characteristics are critical for researchers developing targeted delivery systems or prodrug strategies.

In agrochemical applications, CAS No. 911788-33-5 derivatives show promise as plant growth regulators or pest control agents. This aligns with global interest in sustainable agriculture and low-toxicity crop solutions. The methylpyrazole moiety’s ability to mimic natural signaling molecules is a key focus area, often explored in combination with machine learning-driven molecular modeling techniques.

Quality control protocols for 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine emphasize HPLC purity analysis and spectroscopic characterization (NMR, MS). These methods respond to industry demands for high-precision chemical standards, frequently searched alongside CAS No. 911788-33-5 by analytical chemists. The compound’s shelf-life considerations under varying storage conditions also feature prominently in technical discussions.

Emerging studies investigate the compound’s role in material science, particularly in designing conductive polymers or coordination complexes. The amine group’s metal-binding capability attracts research on catalysts and sensors, topics trending in nanotechnology forums. Such interdisciplinary applications demonstrate how 911788-33-5 bridges chemistry subfields.

Regulatory perspectives on 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine highlight its classification as a non-hazardous research chemical when handled properly. Safety data sheets emphasize standard laboratory precautions, addressing common queries about personal protective equipment (PPE) requirements. This practical information is crucial for compliance with Good Laboratory Practice (GLP) standards.

The commercial availability of CAS No. 911788-33-5 through specialty chemical suppliers meets demand from contract research organizations (CROs) and academic institutions. Procurement trends show increased interest in custom synthesis services and isotope-labeled versions for tracer studies, reflecting the compound’s expanding applications.

Future research directions may explore 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-amine derivatives for photopharmacology or bioconjugation techniques. These areas align with hot topics like precision medicine and theranostic agents, ensuring sustained scientific interest in this structurally adaptable molecule.